Cas no 1331722-22-5 ((2E)-1-{4-(5-methoxy-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-3-phenylprop-2-en-1-one)

(2E)-1-{4-(5-methoxy-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-3-phenylprop-2-en-1-one structure
1331722-22-5 structure
Product Name:(2E)-1-{4-(5-methoxy-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-3-phenylprop-2-en-1-one
CAS No:1331722-22-5
MF:C22H22N2O3S
MW:394.486684322357
CID:6265908
PubChem ID:49732002
Update Time:2024-01-13

(2E)-1-{4-(5-methoxy-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-{4-(5-methoxy-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-3-phenylprop-2-en-1-one
    • 1331722-22-5
    • (E)-1-[4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-3-phenylprop-2-en-1-one
    • (2E)-1-{4-[(5-methoxy-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl}-3-phenylprop-2-en-1-one
    • VU0528298-1
    • AKOS024527697
    • F5939-1420
    • (E)-1-(4-((5-methoxybenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-3-phenylprop-2-en-1-one
    • Inchi: 1S/C22H22N2O3S/c1-26-18-8-9-20-19(15-18)23-22(28-20)27-17-11-13-24(14-12-17)21(25)10-7-16-5-3-2-4-6-16/h2-10,15,17H,11-14H2,1H3/b10-7+
    • InChI Key: BVFATJYBSMAUHY-JXMROGBWSA-N
    • SMILES: S1C2C=CC(=CC=2N=C1OC1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1)OC

Computed Properties

  • Exact Mass: 394.13511374g/mol
  • Monoisotopic Mass: 394.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 79.9Ų

(2E)-1-{4-(5-methoxy-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}-3-phenylprop-2-en-1-one Pricemore >>

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